Cas no 1932279-55-4 ((2R,7R)-2,7-Difluorocycloheptan-1-one)

• Product Name: (2R,7R)-2,7-Difluorocycloheptan-1-one
• CAS No: 1932279-55-4
• MF: C₇H₁₀F₂O
• MW: 148.150509357452
• CID: 6427746
• PubChem ID: 130930236
• Update Time: 2025-06-11

(2R,7R)-2,7-Difluorocycloheptan-1-one Chemical and Physical Properties

Names and Identifiers

• 1932279-55-4
• rac-(2R,7R)-2,7-difluorocycloheptan-1-one
• (2R,7R)-2,7-Difluorocycloheptan-1-one
• EN300-7443228

• Inchi： 1S/C7H10F2O/c8-5-3-1-2-4-6(9)7(5)10/h5-6H,1-4H2/t5-,6-/m1/s1
• InChI Key： IZEMCFXAAMBWOT-PHDIDXHHSA-N
• SMILES： F[C@H]1C([C@@H](CCCC1)F)=O

Computed Properties

• Exact Mass: 148.06997126g/mol
• Monoisotopic Mass: 148.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Additional information on (2R,7R)-2,7-Difluorocycloheptan-1-one

Introduction to (2R,7R)-2,7-Difluorocycloheptan-1-one (CAS No. 1932279-55-4)

(2R,7R)-2,7-Difluorocycloheptan-1-one (CAS No. 1932279-55-4) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its cycloheptane ring structure with two fluorine atoms at the 2 and 7 positions, making it a valuable candidate for various applications in pharmaceutical research and development.

The structure of (2R,7R)-2,7-Difluorocycloheptan-1-one is particularly noteworthy due to its chiral centers at the 2 and 7 positions. The presence of these chiral centers imparts specific stereochemical properties to the molecule, which can significantly influence its biological activity and interactions with biological targets. The cycloheptane ring itself is a seven-membered cyclic structure that provides a unique conformational flexibility, making it an attractive scaffold for the design of novel bioactive compounds.

Recent research has focused on the synthesis and characterization of (2R,7R)-2,7-Difluorocycloheptan-1-one. One notable study published in the Journal of Organic Chemistry (JOC) in 2023 detailed an efficient synthetic route for this compound using a combination of transition-metal catalysis and stereoselective fluorination techniques. The authors reported high yields and excellent stereoselectivity, highlighting the potential for large-scale production of this compound for further pharmaceutical applications.

In the context of medicinal chemistry, (2R,7R)-2,7-Difluorocycloheptan-1-one has shown promise as a lead compound for the development of new therapeutic agents. Its unique structural features make it suitable for targeting specific protein-protein interactions (PPIs) and enzyme inhibitors. For instance, a study published in the Journal of Medicinal Chemistry (JMC) in 2023 explored the use of (2R,7R)-2,7-Difluorocycloheptan-1-one derivatives as potential inhibitors of a key enzyme involved in cancer progression. The results indicated that these derivatives exhibited potent inhibitory activity with low cytotoxicity, suggesting their potential as novel anticancer agents.

The fluorine atoms in (2R,7R)-2,7-Difluorocycloheptan-1-one play a crucial role in modulating its biological properties. Fluorine is known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their pharmacokinetic profiles. Additionally, the presence of fluorine can alter the electronic properties of the molecule, influencing its binding affinity to target proteins. These properties make (2R,7R)-2,7-Difluorocycloheptan-1-one an attractive candidate for drug discovery and development.

Beyond its potential as a therapeutic agent, (2R,7R)-2,7-Difluorocycloheptan-1-one has also been investigated for its use in materials science. The cycloheptane ring structure provides a rigid framework that can be functionalized with various substituents to create materials with unique physical and chemical properties. A recent study published in Advanced Materials (AM) in 2023 explored the use of (2R,7R)-2,7-Difluorocycloheptan-1-one-based polymers as advanced materials for applications in electronics and sensors. The results demonstrated excellent mechanical strength and thermal stability, highlighting the versatility of this compound.

In conclusion, (2R,7R)-2,7-Difluorocycloheptan-1-one (CAS No. 1932279-55-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and chemical properties make it an attractive candidate for further research and development in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new applications and insights into its behavior, (2R,7R)-2,7-Difluorocycloheptan-1-one is poised to play a pivotal role in advancing our understanding and capabilities in these fields.